molecular formula C8H8N2O2 B14332799 1,3-Divinyluracil CAS No. 106491-80-9

1,3-Divinyluracil

Cat. No.: B14332799
CAS No.: 106491-80-9
M. Wt: 164.16 g/mol
InChI Key: LPFKFSKSKOFUPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Divinyluracil is a uracil derivative characterized by two vinyl (-CH=CH₂) groups substituted at the 1 and 3 positions of the pyrimidine ring. Uracil derivatives are widely studied for their roles in pharmaceutical chemistry, particularly in nucleoside analogs and enzyme inhibitors .

Properties

CAS No.

106491-80-9

Molecular Formula

C8H8N2O2

Molecular Weight

164.16 g/mol

IUPAC Name

1,3-bis(ethenyl)pyrimidine-2,4-dione

InChI

InChI=1S/C8H8N2O2/c1-3-9-6-5-7(11)10(4-2)8(9)12/h3-6H,1-2H2

InChI Key

LPFKFSKSKOFUPJ-UHFFFAOYSA-N

Canonical SMILES

C=CN1C=CC(=O)N(C1=O)C=C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Divinyluracil can be synthesized through the reaction of uracil with acetylene, catalyzed by cadmium acetate . This method allows for the direct introduction of vinyl groups into the uracil structure in a single step.

Industrial Production Methods

While specific industrial production methods for 1,3-divinyluracil are not well-documented, the general approach involves the use of scalable chemical reactions that ensure high yield and purity. The reaction conditions typically involve controlled temperatures and the use of catalysts to facilitate the vinylation process.

Chemical Reactions Analysis

Types of Reactions

1,3-Divinyluracil undergoes various chemical reactions, including:

    Oxidation: The vinyl groups can be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction: The vinyl groups can be reduced to ethyl groups.

    Substitution: The vinyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Hydrogen gas in the presence of a palladium catalyst is often used for reduction.

    Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

    Oxidation: Formation of aldehydes or carboxylic acids.

    Reduction: Formation of ethyl-substituted uracil.

    Substitution: Formation of various substituted uracil derivatives depending on the nucleophile used.

Scientific Research Applications

1,3-Divinyluracil has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: Its derivatives are studied for their potential biological activities.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent.

    Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1,3-divinyluracil involves its interaction with various molecular targets. The vinyl groups can undergo reactions that modify the uracil ring, leading to changes in its chemical and biological properties. These modifications can affect the compound’s ability to interact with enzymes, nucleic acids, and other biomolecules, thereby influencing its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The substituents at the 1 and 3 positions of the uracil ring significantly influence chemical reactivity, solubility, and biological activity. Below is a comparison of key uracil derivatives:

Compound Substituents (Position 1 & 3) Molecular Formula Molecular Weight Key Properties/Applications CAS Number
1,3-Divinyluracil Vinyl (-CH=CH₂) C₈H₈N₂O₂ 164.16 (calc.) Hypothesized: High reactivity due to vinyl groups; potential for polymerization or conjugation in drug design. Not available
1,3-Dimethyluracil Methyl (-CH₃) C₆H₈N₂O₂ 140.14 Stable crystalline solid; mp 119–122°C; used in nucleic acid research . 874-14-6
6-Amino-1,3-dimethyluracil Methyl (-CH₃) and amino (-NH₂) C₆H₉N₃O₂ 155.16 High purity (>98%) critical for drug efficacy; used in antiviral and anticancer studies . 6642-31-5
Dihydrouracil Hydrogen (saturated ring) C₄H₆N₂O₂ 114.10 Reduced ring improves metabolic stability; intermediate in pyrimidine catabolism . 504-07-4
N(1),N(3)-Diallyluracil Allyl (-CH₂CH=CH₂) C₁₀H₁₂N₂O₂ 192.21 Enhanced lipophilicity; explored as a prodrug carrier . 869578-07-4 (related analog)

Purity and Performance

High-purity variants (e.g., 99% pure 1,3-dimethyluracil) minimize impurities that could interfere with pharmacological activity. For example, impurities in 6-amino-1,3-dimethyluracil alter bioavailability, affecting drug absorption and efficacy .

Research Findings and Gaps

  • Synthetic Challenges : Vinyl groups in 1,3-divinyluracil may complicate synthesis due to polymerization risks, unlike methyl or allyl derivatives, which are more straightforward to stabilize .
  • Biological Activity: While 6-amino-1,3-dimethyluracil shows promise in antiviral studies, the biological activity of 1,3-divinyluracil remains unexplored in the provided evidence.
  • Thermal Stability : Methyl-substituted uracils (mp ~120°C) are more thermally stable than hypothetical vinyl analogs, which may exhibit lower melting points due to reduced crystallinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.